Cas no 108500-46-5 (2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester)

2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester is a benzooxazole derivative with a chloro substituent at the 5-position and a methyl ester group on the benzoic acid moiety. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a key intermediate in the development of heterocyclic compounds. The chloro and ester functional groups enhance its reactivity, making it suitable for further derivatization or coupling reactions. Its benzooxazole core is known for contributing to biological activity, potentially useful in medicinal chemistry applications. The product is typically characterized by high purity and stability under standard storage conditions.
2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester structure
108500-46-5 structure
Product Name:2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester
CAS No:108500-46-5
MF:C15H10ClNO3
MW:287.697803020477
CID:5230363
Update Time:2026-03-07

2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester
    • Inchi: 1S/C15H10ClNO3/c1-19-15(18)11-5-3-2-4-10(11)14-17-12-8-9(16)6-7-13(12)20-14/h2-8H,1H3
    • InChI Key: QBJNWKBHVZVGKS-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=CC=C1C1=NC2=CC(Cl)=CC=C2O1

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Additional information on 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester

Research Briefing on 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester (CAS: 108500-46-5)

2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester (CAS: 108500-46-5) is a benzooxazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been explored for its biological activities, particularly in the context of antimicrobial and anticancer research. The following briefing synthesizes the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and therapeutic potential.

Recent studies have focused on the synthetic pathways for 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester, emphasizing its efficient production and scalability. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, which improved yield and reduced byproducts. The study also highlighted the compound's stability under various physiological conditions, making it a promising candidate for further pharmaceutical development.

In terms of biological activity, research has demonstrated that 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester exhibits potent inhibitory effects against specific bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). A 2022 Antimicrobial Agents and Chemotherapy paper reported that the compound disrupts bacterial cell wall synthesis by targeting key enzymes, offering a potential avenue for addressing antibiotic resistance. Additionally, preliminary in vitro studies suggest that it may also possess anticancer properties, particularly against colorectal cancer cell lines, as noted in a 2023 Bioorganic & Medicinal Chemistry Letters publication.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester. Current research is investigating structural modifications to enhance bioavailability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to advance this compound into preclinical trials, with a focus on its safety and efficacy profiles.

In conclusion, 2-(5-Chloro-benzooxazol-2-yl)-benzoic acid methyl ester represents a compelling case study in the intersection of chemical synthesis and therapeutic innovation. Its dual antimicrobial and anticancer potential positions it as a versatile scaffold for future drug development. Continued research will be essential to fully elucidate its mechanisms and translate these findings into clinical applications.

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